Cas no 1999266-03-3 (1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea)

• Product Name: 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea
• CAS No: 1999266-03-3
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 6598994
• PubChem ID: 165849441
• Update Time: 2025-10-24

1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-740577
• 1-[(3-aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea
• 1999266-03-3
• 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea

• Inchi： 1S/C12H25N3O/c1-4-12(2,3)15-11(16)14-8-9-5-6-10(13)7-9/h9-10H,4-8,13H2,1-3H3,(H2,14,15,16)
• InChI Key： DERWQHPMHJRYJD-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)CC)NCC1CCC(C1)N

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea

Comprehensive Overview of 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea (CAS No. 1999266-03-3)

1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, identified by its CAS number 1999266-03-3, belongs to the urea derivative class and features a cyclopentylamine backbone coupled with a tertiary butyl group. Its structural complexity and functional groups make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

The molecular formula of 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea is C12H25N3O, with a molecular weight of approximately 227.35 g/mol. The presence of both amine and urea functionalities in its structure allows for versatile interactions with biological targets, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. Researchers are particularly interested in its potential role in addressing neurodegenerative diseases and metabolic disorders, which are among the most searched topics in biomedical research today.

One of the key advantages of 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea is its balanced lipophilicity and solubility profile, which is critical for drug bioavailability. The cyclopentylamine moiety enhances membrane permeability, while the urea group provides hydrogen-bonding capabilities, facilitating target engagement. These properties are frequently discussed in forums and publications focused on drug design optimization and ADME (Absorption, Distribution, Metabolism, Excretion) studies, aligning with current industry trends.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting rare diseases and resistant infections. 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea has been explored in preclinical studies for its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator. These applications resonate with popular search queries like "new kinase inhibitors 2024" and "GPCR drug development," highlighting its relevance in cutting-edge research.

The synthesis of 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea typically involves multi-step organic reactions, including reductive amination and urea coupling strategies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity and structural verification. These methodologies are frequently searched by synthetic chemists and process development scientists, underscoring the compound's technical significance.

From a commercial perspective, CAS 1999266-03-3 is available through specialized chemical suppliers catering to pharmaceutical and biotechnology sectors. Its pricing and availability often depend on scale and purity requirements, with custom synthesis services gaining traction. This aligns with the growing trend of outsourcing high-value intermediates in drug manufacturing, a topic widely covered in industry reports and market analyses.

In conclusion, 1-[(3-Aminocyclopentyl)methyl]-3-(2-methylbutan-2-yl)urea represents a compelling case study in modern medicinal chemistry. Its structural features, combined with emerging applications in drug discovery, position it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in discussions about innovative therapeutics and chemical biology advancements.